Cas no 58526-36-6 (3-(4-Methylphenyl)butanoic acid)

• Product Name: 3-(4-Methylphenyl)butanoic acid
• CAS No: 58526-36-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 379558
• Update Time: 2023-08-03

3-(4-Methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b,4-dimethyl- (9CI)
• Curcumicacid
• 3-(4-methylphenyl)butanoic acid
• 3-(p-Tolyl)butanoic acid
• Curcumic acid
• Benzenepropanoic acid, beta,4-dimethyl-
• 3-p-tolyl-butyric acid
• NSC112676
• 3-(4-Methylphenyl)butanoic acid

• Inchi： 1S/C11H14O2/c1-8-3-5-10(6-4-8)9(2)7-11(12)13/h3-6,9H,7H2,1-2H3,(H,12,13)
• InChI Key： ZWWPDLKCTGONCK-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids